Hexanoic Acid 4-(7-Hydroxy-4-oxo-4H-1-benzopyran-3-yl)phenyl Ester
Hexanoic Acid 4-(7-Hydroxy-4-oxo-4H-1-benzopyran-3-yl)phenyl Ester
Brand Name:
Vulcanchem
CAS No.:
602329-51-1
VCID:
VC0191407
InChI:
InChI=1S/C21H20O5/c1-2-3-4-5-20(23)26-16-9-6-14(7-10-16)18-13-25-19-12-15(22)8-11-17(19)21(18)24/h6-13,22H,2-5H2,1H3
SMILES:
CCCCCC(=O)OC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O
Molecular Formula:
C21H20O5
Molecular Weight:
352.4 g/mol
Hexanoic Acid 4-(7-Hydroxy-4-oxo-4H-1-benzopyran-3-yl)phenyl Ester
CAS No.: 602329-51-1
Natural Products
VCID: VC0191407
Molecular Formula: C21H20O5
Molecular Weight: 352.4 g/mol
| CAS No. | 602329-51-1 |
|---|---|
| Product Name | Hexanoic Acid 4-(7-Hydroxy-4-oxo-4H-1-benzopyran-3-yl)phenyl Ester |
| Molecular Formula | C21H20O5 |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | [4-(7-hydroxy-4-oxochromen-3-yl)phenyl] hexanoate |
| Standard InChI | InChI=1S/C21H20O5/c1-2-3-4-5-20(23)26-16-9-6-14(7-10-16)18-13-25-19-12-15(22)8-11-17(19)21(18)24/h6-13,22H,2-5H2,1H3 |
| Standard InChIKey | QHOPMOMDTCSQMX-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O |
| Canonical SMILES | CCCCCC(=O)OC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)O |
| Synonyms | Hexanoic acid 4-(7-hydroxy-4-oxo-4H-1-benzopyran-3-yl)phenyl ester |
| Reference | Al-Maharik, N., et al., Tetrahedron Lett., 47, 8703 (2006). |
| PubChem Compound | 10861111 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume